5-[2-(5-methyl-1,3,4-thiadiazol-2-yl)phenyl]pyridin-2-amine

• IUPAC Name: 5-[2-(5-methyl-1,3,4-thiadiazol-2-yl)phenyl]pyridin-2-amine
• InChI: InChI=1S/C14H12N4S/c1-9-17-18-14(19-9)12-5-3-2-4-11(12)10-6-7-13(15)16-8-10/h2-8H,1H3,(H2,15,16)
• InChI Key: XMNVFUZUAOEQQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)C2=CC=CC=C2C3=CN=C(C=C3)N
• Molecular Formula: C14H12N4S
• Molecular Weight: 268.34 g/mol

Description

Synthesis Analysis

The synthesis of 5-[2-(5-methyl-1,3,4-thiadiazol-2-yl)phenyl]pyridin-2-amine involves manganese(II) catalyzed reactions leading to the cyclization of substituted thiosemicarbazide/thiohydrazide into thiadiazole, further yielding the desired compound through condensation reactions. The synthesis process has been characterized using elemental analyses, IR, NMR, and single-crystal X-ray data, providing detailed insight into the molecular structure and stability of the compound (Dani et al., 2013).

Molecular Structure Analysis

The molecular structure of this compound has been stabilized through both intramolecular and intermolecular hydrogen bonding, crystallizing in the monoclinic system. Geometry optimization performed using DFT methods confirms the stability of the compound, as indicated by the negative values of HOMO and LUMO energies, suggesting a stable electronic structure conducive to π⋯π transitions (Dani et al., 2013).

Chemical Reactions and Properties

The compound undergoes various chemical reactions, including condensation and cyclization, facilitated by specific catalysts such as manganese(II) nitrate and acetate. These reactions are crucial for its synthesis and contribute to its unique chemical properties, including its reactivity and stability under different conditions.

Physical Properties Analysis

The physical properties, including the crystalline structure and phase behavior, have been extensively studied through X-ray diffraction methods. These studies reveal the compound's solid-state structure, highlighting the significance of hydrogen bonding in determining its physical stability and crystalline form.

Chemical Properties Analysis

The chemical properties of 5-[2-(5-methyl-1,3,4-thiadiazol-2-yl)phenyl]pyridin-2-amine, such as its reactivity, stability, and electronic transitions, have been elucidated through various spectral and computational studies. The compound's stability, indicated by its HOMO and LUMO energies, suggests its potential utility in further chemical applications and studies (Dani et al., 2013).